1-(2'-Chlorobenzyl)-4,5-dimethylimidazole

• CAS RN: 352437-37-7
• Molecular Formula: C12H13ClN2
• Molecular Weight: 220.70 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4,5-dimethylimidazole
• InChI: InChI=1S/C12H13ClN2/c1-9-10(2)15(8-14-9)7-11-5-3-4-6-12(11)13/h3-6,8H,7H2,1-2H3
• InChI Key: DNVZPONGAIZRQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)CC2=CC=CC=C2Cl)C

Description

1-(2'-Chlorobenzyl)-4,5-dimethylimidazole is a useful research compound. Its molecular formula is C12H13ClN2 and its molecular weight is 220.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4.89 g (0.027 mol) of 4,5-dimethylimidazole hydrobromide and 5.7 g (0.028 mol) of 2-chlorobenzyl bromide in 20 ml of DMF is added 6 ml of 50% potassium hydroxide aqueous solution dropwise. The reaction mixture is stirred at room temperature under nitrogen overnight. The reaction mixture is then poured into ether (100 ml)/water (50 ml). The ether layer is separated, washed with water (10 ml×2), dried over anhydrous sodium sulfate and evaporated in vacuo. The raw material is subjected to chromatography on silica gel using dichloromethane-methanol (10:1) as eluant to give 2.67 g (0.012 mol, 44%) of 1-(2-chlorobenzyl)-4,5-dimethylimidazole as a pale yellow oil. LC-MS (M++1): 221.2; 1H-NMR (δ, CDCl3): 2.00 (3H, s), 2.20 (3H, s), 5.07 (2H, s), 6.59 (1H, dd, J=9.2, 2), 7.17 (1H, td, J=8, 1.2), 7.23 (1H, td, J=8, 1.6), 7.38 (2H, dd, J=7.2, 1.6).